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Compound of Interest

Compound Name:
5-Amino-1H-imidazole-4-

carbonitrile

Cat. No.: B020058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

5-Amino-1H-imidazole-4-carbonitrile. The following procedures are based on the known

hazards of this compound and general best practices for handling chemicals with similar

toxicological profiles.

Hazard Summary
5-Amino-1H-imidazole-4-carbonitrile is classified with the following hazards:

Acute Toxicity 4, Oral: Harmful if swallowed.[1][2]

Serious Eye Damage 1: Causes serious eye damage.[1][2]

Adherence to the safety protocols outlined below is critical to minimize risk and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
Due to the hazardous nature of 5-Amino-1H-imidazole-4-carbonitrile, the following personal

protective equipment is mandatory. While specific quantitative data such as glove breakthrough

times are not available for this compound, the recommendations below are based on its

chemical properties and the general resistance of various materials.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended for splash

protection. For prolonged

handling, consider heavier-

duty gloves and always inspect

for damage before use.

Change gloves immediately if

contact with the compound

occurs.

Eyes Safety goggles

Required to provide a

complete seal around the

eyes, protecting against dust

particles and splashes.

Face Face shield

To be used in conjunction with

safety goggles, especially

when there is a significant risk

of splashing or when handling

larger quantities.

Body Laboratory coat

A standard lab coat is required

to protect against skin contact.

Ensure it is fully buttoned.

Respiratory NIOSH-approved respirator

A respirator is required when

handling the powder outside of

a certified chemical fume hood

or if dust generation is likely.

The type of respirator (e.g.,

N95, or a chemical cartridge

respirator) should be selected

based on a formal risk

assessment.
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Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural steps for the safe handling of 5-Amino-1H-imidazole-4-
carbonitrile from receipt to disposal.

1. Preparation and Engineering Controls:

All manipulations of solid 5-Amino-1H-imidazole-4-carbonitrile must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[3]

Before commencing work, verify that all necessary PPE is available and in good condition.

2. Handling the Compound:

Wear all required PPE as detailed in the table above.

To prevent dust formation when handling the solid material, use appropriate tools such as a

chemical spatula.

If making a solution, add the solid to the solvent slowly to avoid splashing.

3. Storage:

Store 5-Amino-1H-imidazole-4-carbonitrile in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials, such as strong oxidizing agents.[3]

4. Disposal Plan:

All waste containing 5-Amino-1H-imidazole-4-carbonitrile, including contaminated PPE

and empty containers, must be disposed of as hazardous waste.
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Place solid waste in a sealed, labeled container.

Liquid waste should be collected in a compatible, sealed, and labeled waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

5. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[4]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[4]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

In case of a spill: Evacuate the area. Wearing appropriate PPE, including respiratory

protection, carefully sweep up the solid material, avoiding dust generation. Place the spilled

material into a sealed container for disposal. Clean the spill area with a suitable solvent,

followed by washing with soap and water.

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of 5-
Amino-1H-imidazole-4-carbonitrile.
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Safe Handling Workflow for 5-Amino-1H-imidazole-4-carbonitrile
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Caption: Logical workflow for the safe handling of 5-Amino-1H-imidazole-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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